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Compound of Interest

Compound Name: 1,4-Butanediol diglycidyl ether

Cat. No.: B7798787

An In-depth Technical Guide to the Physicochemical Properties of 1,4-Butanediol Diglycidyl
Ether (BDDGE)

Foreword: A Senior Application Scientist's
Perspective

1,4-Butanediol diglycidyl ether, commonly known as BDDGE, is a molecule of significant
utility, bridging the gap between material science and biomedical applications. In my years of
experience, I've seen it employed primarily as a reactive diluent to tame the viscosity of unruly
epoxy formulations and, more critically, as a premier crosslinking agent for creating
sophisticated hydrogels. Its dual-ended reactive epoxide groups are the key to its functionality,
allowing it to form stable ether linkages that build robust, three-dimensional polymer networks.

This guide is structured to provide a comprehensive understanding of BDDGE, moving from its
fundamental identity and properties to its chemical behavior, analysis, and safe handling. The
intent is not merely to present data but to explain the causality behind these properties and the
rationale for the analytical methods used to characterize them. For researchers in drug
development and biomaterials, understanding the purity, reactivity, and residual analysis of
BDDGE is paramount, as these factors directly impact the safety, stability, and efficacy of the
final product, be it a dermal filler or a scaffold for tissue engineering.

Molecular Identity and Structure
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1,4-Butanediol diglycidyl ether is a long-chain, aliphatic diepoxide. It is most frequently used
as a homobifunctional crosslinking agent and a reactive diluent for epoxy resins.[1][2] Its
chemical structure features a flexible four-carbon butanediol core flanked by two glycidyl ether
groups. These terminal epoxide rings are the sites of its chemical reactivity.

Common Synonyms:

1,4-Bis(2,3-epoxypropoxy)butane[3][4]

1,4-Bis(glycidyloxy)butane[3]

Tetramethylene glycol diglycidyl ether[3][5]

BDDE[5]

Key ldentifiers:

e CAS Number: 2425-79-8[4][6]

e |[UPAC Name: 2-[[4-(2-oxiranylmethoxy)butoxy]methyl]oxirane

e Molecular Formula: C1oH1804[4][7]

e InChlKey: SHKUUQIDMUMQQK-UHFFFAOYSA-N[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physicochemical properties of 1,4-butanediol diglycidyl
ether]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7798787#physicochemical-properties-of-1-4-
butanediol-diglycidyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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